(2-chloro-4-{[(1-phenylethyl)amino]sulfonyl}phenoxy)acetic acid

• IUPAC Name: 2-[2-chloro-4-(1-phenylethylsulfamoyl)phenoxy]acetic acid
• InChI: InChI=1S/C16H16ClNO5S/c1-11(12-5-3-2-4-6-12)18-24(21,22)13-7-8-15(14(17)9-13)23-10-16(19)20/h2-9,11,18H,10H2,1H3,(H,19,20)
• InChI Key: ICSDHJDGCPDZIL-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CC=C1)NS(=O)(=O)C2=CC(=C(C=C2)OCC(=O)O)Cl
• Molecular Formula: C16H16ClNO5S
• Molecular Weight: 369.8 g/mol

Description

(2-chloro-4-{[(1-phenylethyl)amino]sulfonyl}phenoxy)acetic acid, also known as CPAA, is a chemical compound that has been the subject of scientific research due to its potential use in various applications. CPAA is a white crystalline powder that is soluble in water and organic solvents.

Mechanism of Action

The mechanism of action of (2-chloro-4-{[(1-phenylethyl)amino]sulfonyl}phenoxy)acetic acid is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes that are involved in inflammation and cancer growth. (2-chloro-4-{[(1-phenylethyl)amino]sulfonyl}phenoxy)acetic acid has also been found to activate certain signaling pathways that are involved in the regulation of glucose and lipid metabolism.
Biochemical and Physiological Effects:
(2-chloro-4-{[(1-phenylethyl)amino]sulfonyl}phenoxy)acetic acid has been found to have several biochemical and physiological effects. In animal studies, (2-chloro-4-{[(1-phenylethyl)amino]sulfonyl}phenoxy)acetic acid has been found to reduce inflammation and tumor growth. (2-chloro-4-{[(1-phenylethyl)amino]sulfonyl}phenoxy)acetic acid has also been found to improve glucose and lipid metabolism, which may make it a potential treatment for diabetes and obesity.

Advantages and Limitations for Lab Experiments

The advantages of using (2-chloro-4-{[(1-phenylethyl)amino]sulfonyl}phenoxy)acetic acid in lab experiments include its high solubility in water and organic solvents, its stability under various conditions, and its potential use in various scientific research applications. The limitations of using (2-chloro-4-{[(1-phenylethyl)amino]sulfonyl}phenoxy)acetic acid in lab experiments include its high cost and the need for specialized equipment and expertise to synthesize and handle the compound.

Future Directions

There are several future directions for the study of (2-chloro-4-{[(1-phenylethyl)amino]sulfonyl}phenoxy)acetic acid. One direction is to further investigate the mechanism of action of (2-chloro-4-{[(1-phenylethyl)amino]sulfonyl}phenoxy)acetic acid, particularly in the regulation of glucose and lipid metabolism. Another direction is to study the potential use of (2-chloro-4-{[(1-phenylethyl)amino]sulfonyl}phenoxy)acetic acid in the treatment of other diseases, such as Alzheimer's disease and Parkinson's disease. Additionally, further studies are needed to determine the safety and efficacy of (2-chloro-4-{[(1-phenylethyl)amino]sulfonyl}phenoxy)acetic acid in humans.

Scientific Research Applications

(2-chloro-4-{[(1-phenylethyl)amino]sulfonyl}phenoxy)acetic acid has been studied for its potential use in various scientific research applications. One such application is in the field of medicine, where (2-chloro-4-{[(1-phenylethyl)amino]sulfonyl}phenoxy)acetic acid has been found to have anti-inflammatory and anti-cancer properties. (2-chloro-4-{[(1-phenylethyl)amino]sulfonyl}phenoxy)acetic acid has also been studied for its potential use in the treatment of diabetes and obesity.